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Compound of Interest

Compound Name: Benzyl-PEG8-Ots

Cat. No.: B3214453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling information for

Benzyl-PEG8-Ots, a polyethylene glycol (PEG)-based linker commonly used in the synthesis

of Proteolysis Targeting Chimeras (PROTACs). Due to the absence of a specific Safety Data

Sheet (SDS) for Benzyl-PEG8-Ots, this document compiles information from datasheets of

chemical suppliers and extrapolates safety and handling protocols from the SDS of the related

compound, Benzyl Alcohol.

Chemical and Physical Properties
The following table summarizes the known chemical and physical properties of Benzyl-PEG8-
Ots. This data is essential for understanding its behavior and for designing safe experimental

and storage protocols.
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Property Value Source

CAS Number 1144113-17-6 [1][2]

Molecular Formula C30H46O11S [1][2]

Molecular Weight 614.74 g/mol [1]

Appearance Powder

Purity ≥98%

Solubility Soluble in DMSO

Topological Polar Surface Area

(TPSA)
117.21 Å²

LogP 3.03332

Hydrogen Bond Acceptors 11

Hydrogen Bond Donors 0

Rotatable Bonds 28

Hazard Identification and Safety Precautions
As a specific Safety Data Sheet for Benzyl-PEG8-Ots is not publicly available, the hazard

identification is based on the GHS pictograms provided by some suppliers and the known

hazards of Benzyl Alcohol. Researchers should handle this compound with caution, assuming it

may possess hazards similar to its structural components.

GHS Pictogram:

GHS07: Indicates that the substance may cause skin irritation, eye irritation, or may be

harmful if swallowed or inhaled.

Signal Word: Warning

Potential Hazard Statements (extrapolated from Benzyl Alcohol SDS):

Harmful if swallowed.
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Harmful in contact with skin.

Causes skin irritation.

Causes serious eye irritation.

Harmful if inhaled.

May cause an allergic skin reaction.

Recommended Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working with the powder outside of a fume hood or if dust is

generated, use a NIOSH-approved respirator.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke when

using this product.

First Aid Measures
The following first aid measures are based on standard laboratory practice and information

from the Benzyl Alcohol SDS.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15-20 minutes.

Remove contaminated clothing. If skin irritation

or a rash occurs, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor/physician if you feel unwell.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Benzyl-PEG8-Ots and

ensuring laboratory safety.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Handle under an inert atmosphere if the compound is sensitive to air or moisture.

Use spark-proof tools and explosion-proof equipment if handling large quantities in a solvent.

Storage:
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Condition Duration

Powder at -20°C 2 years

In DMSO at 4°C 2 weeks

In DMSO at -80°C 6 months

Store in a tightly sealed container in a dry and well-ventilated place.

Keep away from heat and sources of ignition.

Store at 2-8°C for short-term storage as a powder.

Experimental Protocols and Workflows
While specific experimental protocols for Benzyl-PEG8-Ots are proprietary to individual

research labs, a general workflow for its use in PROTAC synthesis can be outlined.

General Workflow for PROTAC Synthesis using Benzyl-PEG8-Ots:

Starting Materials

Synthesis & Purification

Analysis & Characterization

Final Product

Ligand for Target Protein

Reaction Setup
(Inert atmosphere, appropriate solvent)Benzyl-PEG8-Ots

E3 Ligase Ligand

Coupling Reaction Reaction Monitoring
(TLC, LC-MS) Work-up & Extraction Purification

(Column Chromatography, HPLC)

Structure Verification
(NMR, Mass Spectrometry)

Purity Assessment
(HPLC, LC-MS)

PROTAC Molecule
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Caption: General workflow for synthesizing a PROTAC molecule using Benzyl-PEG8-Ots as a

linker.

Detailed Methodologies (General Principles):

The synthesis of PROTACs using Benzyl-PEG8-Ots typically involves a nucleophilic

substitution reaction where the tosylate group (-Ots) acts as a good leaving group. A common

procedure involves reacting Benzyl-PEG8-Ots with a nucleophile (e.g., an alcohol or amine)

on either the target protein ligand or the E3 ligase ligand.

A representative, though not specific, multi-step synthesis involving a tosylate like Benzyl-
PEG8-Ots might follow these general steps, as adapted from a synthesis of a related

compound:

Reaction Setup: The reaction is typically carried out in an anhydrous aprotic solvent such as

tetrahydrofuran (THF) or dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen

or argon).

Addition of Reagents: The ligand containing the nucleophilic group is dissolved in the

solvent, followed by the addition of a base (e.g., triethylamine or diisopropylethylamine) to

deprotonate the nucleophile. Benzyl-PEG8-Ots is then added to the reaction mixture.

Reaction Conditions: The reaction may be stirred at room temperature or heated to facilitate

the reaction. Reaction progress is monitored by an appropriate analytical technique such as

Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, the reaction mixture is typically quenched with

water or a saturated aqueous solution of ammonium chloride. The product is then extracted

into an organic solvent.

Purification: The crude product is purified using techniques such as column chromatography

on silica gel or preparative High-Performance Liquid Chromatography (HPLC) to yield the

pure PROTAC molecule.

Logical Relationships in Safe Handling
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The following diagram illustrates the logical flow of considerations for the safe handling of

Benzyl-PEG8-Ots, from initial assessment to disposal.

Initial Assessment

Handling Procedures

Emergency Preparedness

Storage & Disposal

Assess Potential Hazards
(Review available data, consider structural analogs)

Identify Required PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)Know First Aid Procedures

Use Engineering Controls
(Fume Hood)

Follow Safe Handling Practices
(Avoid contact and inhalation)

Store Correctly
(Cool, Dry, Well-ventilated)

Locate Spill Kit

Dispose of Waste Properly
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Benzyl-PEG8-Ots in a research

environment.

Toxicity Information (Based on Benzyl Alcohol)
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While no specific toxicity data for Benzyl-PEG8-Ots is available, the toxicity of Benzyl Alcohol

provides a conservative estimate of potential hazards.

Test Species Route Value

LD50 Rat Oral 1,230 mg/kg

LD50 Rabbit Dermal 2,000 mg/kg

LC50 Rat Inhalation 8.8 mg/L/4h

Skin Irritation: Benzyl Alcohol is irritating to the skin in rabbits.

Reproductive Toxicity: Reproductive effects have been observed in experimental animals for

Benzyl Alcohol.

Carcinogenicity: Benzyl alcohol did not induce tumors in a 2-year study in male or female

rats and mice.

Disclaimer: This technical guide has been compiled from the best available information. It is

intended for use by qualified personnel who are trained in chemical handling. All users should

conduct their own risk assessments and adhere to their institution's safety protocols. The

absence of a specific Safety Data Sheet for Benzyl-PEG8-Ots necessitates a cautious

approach to its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3214453#benzyl-peg8-ots-safety-data-sheet-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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